8-[4-(1,3-thiazol-2-yloxy)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: [4-(1,3-thiazol-2-yloxy)phenyl]-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C19H19N5O2S/c25-18(13-1-5-17(6-2-13)26-19-20-8-10-27-19)24-14-3-4-15(24)12-16(11-14)23-9-7-21-22-23/h1-2,5-10,14-16H,3-4,11-12H2
• InChI Key: ZDAPAADPHYOREL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC=C(C=C3)OC4=NC=CS4)N5C=CN=N5
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

8-[4-(1,3-thiazol-2-yloxy)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C19H19N5O2S and its molecular weight is 381.45. The purity is usually 95%.
BenchChem offers high-quality 8-[4-(1,3-thiazol-2-yloxy)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-[4-(1,3-thiazol-2-yloxy)benzoyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of heterocyclic compounds, such as azabicyclo and diazabicyclo octanes, demonstrates the importance of these structures in accessing a wide range of chemical entities. For instance, studies on the catalytic synthesis of pyrazolo and triazolo derivatives using diazabicyclo octanes under ultrasound acceleration or mild conditions underscore the versatility of these catalysts in promoting efficient condensation reactions (Azarifar, Nejat-Yami, & Zolfigol, 2013). Similarly, the development of methodologies for the synthesis of functionalized diheterobicyclo octanes highlights their utility as building blocks in organic synthesis, driven by their presence in natural products and their potential for creating biologically active molecules (Flores & Díez, 2014).